(1-Butylimidazol-2-yl)methanamine

• IUPAC Name: (1-butylimidazol-2-yl)methanamine
• InChI: InChI=1S/C8H15N3/c1-2-3-5-11-6-4-10-8(11)7-9/h4,6H,2-3,5,7,9H2,1H3
• InChI Key: LXKDNTVSXMDYTF-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C=CN=C1CN
• Molecular Formula: C8H15N3
• Molecular Weight: 153.22 g/mol

Description

(1-Butylimidazol-2-yl)methanamine, also known as BIM, is an organic compound that is widely used in scientific research. BIM is part of the imidazole family of compounds and has several unique properties that make it attractive for use in a variety of laboratory experiments. BIM is used in a variety of fields, ranging from biochemistry and physiology to organic synthesis and drug development. It has been used to study the effects of various drugs on the body, as well as to synthesize new compounds for drug development.

Scientific Research Applications

Antimicrobial and Antifungal Activity

• Benzimidazole derivatives, including structures similar to (1-Butylimidazol-2-yl)methanamine, have been synthesized and demonstrated significant antimicrobial and antifungal activities. The compounds synthesized in this category have shown marked potency, comparable to clinical standards like gentamicin (Ajani et al., 2016).
• Similarly, other research has confirmed the antimicrobial efficacy of benzimidazole derivatives, suggesting potential applications in treating infections caused by bacteria or yeasts (Kopel et al., 2015).

Catalysis and Chemical Synthesis

• Certain derivatives have been synthesized through pathways involving (1-Butylimidazol-2-yl)methanamine, indicating its role in facilitating chemical reactions and synthesis of novel compounds. For instance, 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine compound was successfully synthesized using a polyphosphoric acid condensation route, showcasing its utility in chemical synthesis (Shimoga et al., 2018).

Potential in Drug Design and Medicinal Chemistry

• The molecule and its derivatives have been explored for their potential in drug design. Notably, a study highlighted the biological activity and molecular structures of bis(benzimidazole) and trithiocyanurate complexes, indicating their potential antimicrobial activity and hence, possible use in the treatment of infections (Kopel et al., 2015).
• Another study synthesized novel 1,3,4-thiadiazole, 1,2,4-triazole-5-thione, and 1,3-thiazolan-4-one derivatives of benzimidazole, indicating their significant antibacterial and antifungal activities, and hence their potential in drug development (Barot et al., 2017).

Other Potential Applications

• The molecule has been involved in the synthesis of various other compounds with potential applications in different fields. For instance, a copper(II) complex of 1-(1H-benzimidazol-2-yl)-N-(tetrahydrofuran-2ylmethyl)methanamine was synthesized and characterized, showing higher antimicrobial activity than the free ligand, indicating potential applications in medicinal chemistry (Elayaperumal et al., 2014).

Safety and Hazards

The safety data sheet for a related compound, 1H-Benzimidazole-2-methanamine, suggests that it should be handled with care. It recommends using personal protective equipment and emergency procedures to avoid dust formation.

Future Directions

While specific future directions for (1-Butylimidazol-2-yl)methanamine are not mentioned in the search results, methenamine, a related compound, is seen as a promising strategy for the prevention of recurrent urinary tract infections due to increasing antibiotic resistance.